Cas no 13029-72-6 (2-(4-chlorobenzenesulfonamido)acetic acid)

• Product Name: 2-(4-chlorobenzenesulfonamido)acetic acid
• CAS No: 13029-72-6
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• MDL: MFCD01104937
• CID: 229936
• PubChem ID: 737466
• Update Time: 2025-04-19

2-(4-chlorobenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenylsulfonamido)acetic acid
• {[(4-Chlorophenyl)sulfonyl]amino}acetic acid
• 2-[(4-chlorophenyl)sulfonylamino]acetic acid
• 2-{[(4-Chlorophenyl)sulfonyl]amino}acetic acid
• Glycine,N-[(4-chlorophenyl)sulfonyl]-
• (4-chlorophenyl)sulfonyl>glycine
• 2-(4-chlorobenzenesulfonamido)acetic acid
• F1414-0608
• N-(4-Chlor-benzolsulfonyl)-aminoessigsaeure
• N-(4-chloro-benzenesulfonyl)-glycine
• N-(p-Chlor-benzolsulfonyl)-glycin
• n-[(4-chlorophenyl)sulfonyl]glycine
• N-<4-Chlor-benzolsulfonyl>-glycin
• IFLAB-BB F1414-0608
• (4-Chloro-benzenesulfonylamino)-acetic acid
• 2-([(4-CHLOROPHENYL)SULFONYL]AMINO)ACETIC ACID
• AKOS000117652
• DTXSID80353243
• N-(4-Chlorobenzene-1-sulfonyl)glycine
• SR-01000577619-1
• MFCD01104937
• BB 0219379
• Z45658529
• AB01333649-02
• SR-01000577619
• NCGC00341622-01
• 12G-418S
• EN300-05642
• BDBM50016568
• Oprea1_614382
• 13029-72-6
• FT-0680063
• HMS1616P14
• J-505965
• Glycine, N-[(4-chlorophenyl)sulfonyl]-
• 2-{[(4-Chlorophenyl)sulfonyl]amino}acetic acid (Bes(4-Cl)-Gly-OH)
• 2-(4-Chlorophenylsulfonamido)aceticacid
• CHEMBL288405
• (4-CHLOROBENZENESULFONAMIDO)ACETIC ACID
• ALBB-033037
• G28976
• STL480897
• ((4-chlorophenyl)sulfonyl)glycine

• MDL： MFCD01104937
• Inchi： 1S/C8H8ClNO4S/c9-6-1-3-7(4-2-6)15(13,14)10-5-8(11)12/h1-4,10H,5H2,(H,11,12)
• InChI Key： LOZHABFZMAUWBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 248.98600
• Monoisotopic Mass: 248.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 180-182°C
• PSA: 91.85000
• LogP: 2.17460

2-(4-chlorobenzenesulfonamido)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides